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Compound of Interest

Compound Name: Polonium-217

Cat. No.: B1261833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alpha decay properties of the

radionuclide Polonium-217 (²¹⁷Po). The information presented herein is intended for

researchers, scientists, and professionals in drug development who may encounter or utilize

this isotope in their work. This document details the decay characteristics, experimental

methodologies for their determination, and a visual representation of the decay process.

Core Properties of Polonium-217
Polonium-217 is a neutron-rich isotope of polonium that primarily undergoes alpha decay. It is

characterized by a short half-life, making its experimental study challenging. A summary of its

key quantitative properties is presented in the tables below.

Table 1: Nuclear Properties of Polonium-217
Property Value

Atomic Number (Z) 84

Mass Number (A) 217

Neutron Number (N) 133

Isotopic Mass 217.006316(7) u
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Table 2: Alpha Decay Properties of Polonium-217
Property Value

Half-Life (T₁/₂) 1.53(5) s[1]

Decay Mode Alpha (α) Decay

Branching Ratio (α) > 95%[1]

Daughter Nuclide Lead-213 (²¹³Pb)

Alpha Decay Energy (Qα) 6.6621(23) MeV[1]

Primary Alpha Particle Energy ~6.53 MeV (Calculated)

Secondary Decay Mode Beta-minus (β⁻) Decay

Branching Ratio (β⁻) < 5%[1]

Daughter Nuclide (β⁻) Astatine-217 (²¹⁷At)

Beta Decay Energy (Qβ⁻) 1.489(8) MeV[1]

Experimental Protocols
The determination of the alpha decay properties of a short-lived nuclide like Polonium-217
requires sophisticated experimental techniques that combine rapid production, separation, and

detection methods. The following sections outline the probable methodologies employed in

such studies.

Production of Polonium-217
Due to its short half-life, Polonium-217 must be produced and studied in-situ at an accelerator

facility. A common method for producing neutron-rich heavy isotopes is through the

fragmentation or spallation of a heavy target.[2][3][4]

Reaction: A high-energy beam of heavy ions, such as Uranium-238, is directed onto a lighter

target, for example, Beryllium or Lead.[2]

Mechanism: The collision fragments the heavy projectile into a variety of lighter nuclei,

including Polonium-217.
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Facility: Such experiments are typically conducted at facilities with a high-intensity heavy-ion

accelerator and a fragment separator.

In-Flight Separation and Identification
The Polonium-217 ions produced must be quickly separated from the primary beam and other

reaction products. This is achieved using an in-flight recoil separator.[5][6][7][8]

Principle: Recoil separators use a combination of magnetic and electric fields to separate

ions based on their mass-to-charge ratio (m/q) and energy.

Process:

The mixture of reaction products exits the target and enters the separator.

Magnetic dipoles bend the trajectory of the ions according to their momentum-to-charge

ratio.

Electric dipoles separate the ions based on their energy-to-charge ratio.

By carefully tuning the fields, only ions with the specific m/q of Polonium-217 are selected

and guided to the detector station. The time of flight through the separator is on the order

of microseconds, allowing for the study of very short-lived nuclei.[6]

Implantation and Detection
The separated Polonium-217 ions are implanted into a detector system for the measurement

of their decay products.

Implantation: The focused beam of ²¹⁷Po ions is directed onto a thin collection foil or directly

into a position-sensitive silicon detector. For short-lived isotopes, a fast tape transport

system can be used, where the ions are implanted onto a movable tape that is then rapidly

transported to a shielded detector array.[9][10]

Detector Setup:

Alpha Detection: An array of silicon detectors, such as Passivated Implanted Planar

Silicon (PIPS) detectors, is placed in close proximity to the implantation point to detect the
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emitted alpha particles with high efficiency.[1][11][12][13] The entire setup is housed in a

vacuum chamber to prevent energy loss of the alpha particles in the air.

Gamma Detection: High-purity germanium (HPGe) detectors may be placed around the

implantation point to detect gamma rays that may be emitted in coincidence with the alpha

particles, allowing for the study of the energy levels of the daughter nucleus (²¹³Pb).

Electronics and Data Acquisition: The signals from the detectors are processed by fast

electronics. A time-stamping data acquisition system is crucial for correlating the implantation

of a ²¹⁷Po ion with its subsequent alpha decay. This allows for the determination of the half-

life.

Energy and Efficiency Calibration
Accurate measurement of the alpha particle energy and the decay branching ratio requires

careful calibration of the detector system.

Energy Calibration: A standard multi-energy alpha source with well-known alpha particle

energies (e.g., a mixed source of ²³⁹Pu, ²⁴¹Am, and ²⁴⁴Cm) is used to establish a precise

energy-to-channel number correlation for the silicon detectors.[14][15][16]

Efficiency Calibration: The absolute efficiency of the alpha detectors is determined using a

calibrated alpha source with a known activity. The efficiency depends on the solid angle

subtended by the detector, which is a function of the detector size and the source-to-detector

distance. Monte Carlo simulations can also be used to model the detector response and

determine the efficiency.[15][16]

Data Analysis
Half-Life Determination: The half-life is determined by analyzing the time difference between

the implantation of a Polonium-217 ion and the detection of its subsequent alpha decay. The

distribution of these time differences follows an exponential decay curve, from which the half-

life can be extracted.[17][18]

Alpha Energy Measurement: The energy of the alpha particles is determined from the

calibrated alpha spectrum. The spectrum is typically fitted with a Gaussian function to
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determine the precise peak position, which corresponds to the alpha particle energy.

Background subtraction is essential for accurate measurements.

Alpha-Gamma Coincidence Analysis: If gamma rays are detected, their energies and

intensities in coincidence with specific alpha transitions can be used to construct a decay

scheme for Polonium-217, providing information about the excited states of the daughter

nucleus, Lead-213.

Alpha Decay Pathway of Polonium-217
The primary decay mode of Polonium-217 is alpha decay, transforming it into Lead-213. This

process can be visualized as follows:

²¹⁷Po
(Polonium-217)

T₁/₂ = 1.53 s

²¹³Pb
(Lead-213)

 α decay (>95%)

α
(⁴He)

²¹⁷At
(Astatine-217)
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Click to download full resolution via product page

Caption: Alpha decay of Polonium-217 to Lead-213.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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